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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl azelate (DEA), the diethyl ester of azelaic acid, is a versatile organic compound with a

well-established presence in various industries.[1][2] Traditionally utilized as a plasticizer,

lubricant, and fragrance component, recent scientific investigations have unveiled a spectrum

of biological activities, positioning DEA as a molecule of significant interest for novel

therapeutic applications.[1][2][3][4] This technical guide provides a comprehensive overview of

the existing knowledge on Diethyl azelate and explores promising avenues for future research

and development.

Physicochemical Properties of Diethyl Azelate
A thorough understanding of Diethyl azelate's physical and chemical characteristics is

fundamental for its application in research and development.
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Property Value References

Molecular Formula C₁₃H₂₄O₄ [2][5]

Molecular Weight 244.33 g/mol [2][5]

Appearance Colorless to light yellow liquid [1]

Odor Light fruity aroma [1]

Melting Point -15.8 to -20 °C [1][6]

Boiling Point
294 °C (at 760 mmHg); 172 °C

(at 18 mmHg)
[1][6]

Density 0.973 g/mL at 25 °C [6]

Refractive Index n20/D 1.435 [6]

Solubility

Soluble in organic solvents like

ether and alcohol; insoluble in

water.

[1]

Flash Point >113 °C [7]

Current and Investigated Applications
Diethyl azelate's utility spans several domains, from industrial applications to emerging

biomedical uses.

Industrial Applications:

Plasticizer: DEA is used to enhance the flexibility and durability of polymers and is a key

component in coatings and films.[3][8]

Lubricant: It serves as a component in the manufacture of advanced lubricants and

greases.[1]

Fragrance and Cosmetics: Due to its pleasant fruity scent, it is used as a fragrance

additive in perfumes and a component in cosmetics such as lipstick and skin care

products.[1]
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Solvent: It can be employed as a solvent in organic synthesis.[1]

Biomedical Research and Potential Therapeutic Uses:

Immunomodulation: DEA exhibits broad immunomodulatory activities.[2][4]

Plasma Membrane Fluidizer: It can act as a plasma membrane fluidizer, which may

underlie some of its biological effects.[2][9]

Insulin Resistance: Studies have shown that DEA can mitigate insulin resistance and has

potential for the treatment of type 2 diabetes.[4][10][11][12][13]

Pain Management: DEA is being investigated as a new class of non-steroidal anti-

inflammatory drug (NSAID) for pain management, potentially by inhibiting phospholipase

A2 (PLA2) signaling.[14][15]

Dermatology: As a derivative of azelaic acid, which is used to treat acne and rosacea,

DEA is being explored for similar applications.[2]

Oncology: Liposomal formulations of DEA have shown anti-proliferative effects against

various cancer cell lines.[2]

Envenomation Treatment: It has been investigated for its potential to inhibit hemolysis

caused by brown recluse spider venom.[2][9]

Potential Research Areas
The unique combination of physicochemical properties and biological activities of Diethyl
azelate opens up several exciting avenues for future research.

Advanced Drug Delivery Systems
Given its role as a plasticizer and its established safety profile, DEA is a prime candidate for the

development of novel drug delivery systems.[16]

Transdermal Patches: DEA could be investigated as a penetration enhancer and as a

component of the polymer matrix in transdermal drug delivery systems for various active
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pharmaceutical ingredients (APIs).[17] Its ability to fluidize the plasma membrane may

facilitate the transport of drugs across the skin barrier.

Biodegradable Polymer Formulations: Research into incorporating DEA into biodegradable

polymers for controlled-release implants or microparticles could be a fruitful area. Azelaic

acid itself is a building block for biodegradable polymers, suggesting a potential for creating

fully biodegradable drug delivery systems.[18]

Topical Formulations for Dermatology: Developing and optimizing topical formulations of

DEA for skin disorders like acne, rosacea, and other inflammatory conditions is a logical next

step, building on the known efficacy of its parent compound, azelaic acid.[2]

Novel Therapeutics for Metabolic and Inflammatory
Disorders
The immunomodulatory and insulin-sensitizing properties of DEA warrant further in-depth

investigation.

Mechanism of Action in Insulin Signaling: Elucidating the precise molecular mechanisms by

which DEA improves insulin sensitivity is a critical research area.[10][12] This could involve

investigating its effects on key proteins in the insulin signaling pathway.

Synergistic Anti-inflammatory Formulations: The analgesic effects of DEA could be enhanced

by combining it with other anti-inflammatory agents or penetration enhancers.[14][19]

Research into synergistic combinations could lead to more effective topical pain relief

formulations.

Oral Formulations for Metabolic Syndrome: While studies have explored oral administration

of DEA, further research into optimizing oral bioavailability and developing stable

formulations for the management of metabolic syndrome is needed.[4][11][13]

High-Performance, Environmentally Friendly Lubricants
and Plasticizers
The demand for bio-based and biodegradable industrial chemicals is growing.
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Biodegradable Lubricants: Formulating and testing DEA-based lubricants for their

biodegradability and performance characteristics could lead to the development of

environmentally friendly alternatives to conventional lubricants.

Phthalate-Free Plasticizers: As a bio-based plasticizer, DEA can be further investigated as a

safe and effective alternative to phthalate-based plasticizers in a wider range of polymer

applications.[8] Comparative studies with traditional plasticizers would be valuable.

Synthesis and Functionalization
Exploring novel synthesis routes and the creation of new derivatives could expand the

applications of azelates.

Enzymatic Synthesis: Biocatalytic methods, such as lipase-catalyzed esterification, could

offer a more sustainable and selective route for DEA synthesis.[18]

Novel Azelate Derivatives: Synthesizing and screening a library of azelaic acid esters with

different alcohol moieties could identify derivatives with enhanced biological activity or

improved material properties.[20]

Experimental Protocols
Synthesis of Diethyl Azelate via Fischer Esterification
This protocol describes a common laboratory-scale synthesis of Diethyl azelate from azelaic

acid and ethanol using an acid catalyst.[5]

Materials: Azelaic acid, anhydrous ethanol (200 proof), anhydrous hydrogen chloride gas (or

concentrated sulfuric acid as an alternative catalyst), ethyl acetate, saturated sodium

bicarbonate solution, water.

Procedure:

Dissolve azelaic acid in anhydrous ethanol in a suitable reaction vessel.

With stirring, bubble anhydrous hydrogen chloride gas through the solution at room

temperature. The gas should be introduced at a rate that allows it to dissolve without

significant bubbling at the surface. Continue this for approximately 2 hours.
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Continue stirring the mixture overnight at room temperature.

Heat the solution to reflux for 2 hours to drive off a significant portion of the dissolved

hydrogen chloride.

Cool the solution to room temperature and concentrate it under vacuum to obtain a clear,

slightly yellow oil, which is the crude Diethyl azelate.

Dissolve the crude product in ethyl acetate and wash it several times with a saturated

aqueous solution of sodium bicarbonate to neutralize any remaining acid.

Wash the organic layer with water until the pH of the wash water is neutral.

Dry the ethyl acetate solution over an anhydrous drying agent (e.g., magnesium sulfate),

filter, and remove the solvent by rotary evaporation.

Purify the final product by vacuum distillation to yield pure Diethyl azelate.

Evaluation of Plasticizer Efficacy in PVC Films
This protocol outlines a solvent casting method to prepare and test plasticized PVC films.[8]

Materials: Poly(vinyl chloride) (PVC) resin, tetrahydrofuran (THF), Diethyl azelate.

Procedure:

Prepare a 10% (w/v) solution of PVC in THF by stirring until the resin is completely

dissolved.

Add Diethyl azelate to the PVC solution at the desired concentration (e.g., 40 phr - parts

per hundred parts of resin).

Stir the mixture until the plasticizer is fully incorporated and the solution is homogeneous.

Pour the solution into a flat glass petri dish.

Allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours.
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Dry the resulting film in a vacuum oven at 60°C for 48 hours to remove any residual

solvent.

Prepare a control film of unplasticized PVC using the same procedure without the addition

of Diethyl azelate.

Evaluate the mechanical properties (e.g., tensile strength, elongation at break) and

thermal properties (e.g., glass transition temperature via DSC) of the plasticized and

unplasticized films to determine the efficacy of Diethyl azelate as a plasticizer.

Visualizations
Synthesis Workflow
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Synthesis of Diethyl Azelate
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Caption: Workflow for the synthesis of Diethyl azelate.

Plasticizer Evaluation Workflow
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Plasticizer Evaluation Workflow
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Caption: Experimental workflow for evaluating plasticizer efficacy.
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Proposed Analgesic Mechanism of DEA
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Potential Role of DEA in Insulin Sensitivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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